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Compound of Interest

Compound Name: (R)-Linezolid-d3

Cat. No.: B196450

An In-depth Technical Resource for Researchers, Scientists, and Drug Development
Professionals

This guide provides a comprehensive overview of commercially available (R)-Linezolid-d3, a
deuterated internal standard crucial for the accurate quantification of the antibiotic Linezolid in
research and clinical settings. The information presented herein is intended to assist
researchers in selecting appropriate reagents and implementing robust analytical
methodologies.

Introduction to (R)-Linezolid-d3

(R)-Linezolid-d3 is a stable isotope-labeled version of Linezolid, an oxazolidinone antibiotic
effective against a range of Gram-positive bacteria, including resistant strains like methicillin-
resistant Staphylococcus aureus (MRSA) and vancomycin-resistant enterococci (VRE). In
analytical chemistry, particularly in liquid chromatography-mass spectrometry (LC-MS) based
bioanalysis, deuterated standards such as (R)-Linezolid-d3 are indispensable. They serve as
internal standards to correct for variations in sample preparation and instrument response,
thereby ensuring the accuracy and precision of quantitative assays.[1][2][3] The deuterium
labeling on the acetyl methyl group provides a mass shift that allows for its differentiation from
the unlabeled analyte by the mass spectrometer, without significantly altering its chemical and
physical properties.

Commercial Supplier Overview
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A variety of life science and chemical suppliers offer (R)-Linezolid-d3 for research purposes.
The following table summarizes key technical specifications from several prominent vendors to
facilitate a comparative assessment.

Molecular . Isotopic Available
. CAS Molecular ) Chemical ) .
Supplier Weight ( . Enrichme Quantitie
Number Formula Purity .
g/mol ) nt/Purity s
Santa Cruz
_ 1127120- Ci6H17DsF Not Not _
Biotechnol 340.36 N N Inquire
38-0 N3Oa4 specified specified
ogy
MedChem 1127120- Ci6H17D3F Not 1mg, 5
340.36 =298% N
Express 38-0 N3Oa4 specified mg, 10 mg
5mg, 10
1127120- CieH17DsF
Nucleosyn 340.37 95% 98% mg, 25 mg,
38-0 N3Oa
bulk
BOC 1127120- CieH17D3F >99% atom  Not
_ 340.36 =298% N
Sciences 38-0 N3Oa4 D specified
>99%
Cayman 1127120- Ci6H17DsF deuterated 500 pg, 1
_ 340.4 >98%
Chemical 38-0 N3Oa4 forms (d1- mg, 5 mg
d3)
Simson
1127120- Ci6H17D3F Not Not _
Pharma 340.35 -~ -~ Inquire
o 38-0 N3Oa4 specified specified
Limited
VIVAN Life 1127120- Ci6H17DsF Not Not ]
) 340.36 » » Inquire
Sciences 38-0 N3Oa4 specified specified

Experimental Protocol: Quantification of Linezolid in
Human Serum using (R)-Linezolid-d3 by LC-MS/MS

The following protocol is a synthesis of established methods for the quantification of Linezolid
in a biological matrix, employing (R)-Linezolid-d3 as an internal standard.[4][5][6]
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Materials and Reagents

(R)-Linezolid-d3 (Internal Standard, 1S)

Linezolid (Analyte)

Acetonitrile (ACN), LC-MS grade

Formic acid, LC-MS grade

Ultrapure water

Human serum (blank)

Calibrators and Quality Control (QC) samples

Standard and Sample Preparation

Stock Solutions: Prepare 1 mg/mL stock solutions of Linezolid and (R)-Linezolid-d3 in a
suitable organic solvent such as methanol or DMSO.

Working Solutions:

o Prepare a series of Linezolid working solutions by serially diluting the stock solution with
ACN/water (50:50, v/v) to create calibration standards.

o Prepare a working solution of (R)-Linezolid-d3 at a fixed concentration (e.g., 1 pug/mL) in
ACN. This will be the protein precipitation and internal standard spiking solution.

Sample Preparation (Protein Precipitation):

[¢]

To 50 pL of serum sample (calibrator, QC, or unknown), add 150 pL of the (R)-Linezolid-
d3 working solution.

[¢]

Vortex mix for 30 seconds to precipitate proteins.

o

Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes.

o

Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.
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LC-MS/MS Conditions
e Liquid Chromatography:

o Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 pm).
o Mobile Phase A: 0.1% Formic acid in water.
o Mobile Phase B: 0.1% Formic acid in acetonitrile.

o Gradient: A typical gradient would start at a low percentage of Mobile Phase B, ramp up to
a high percentage to elute the analyte and IS, and then return to initial conditions for
column re-equilibration.

o Flow Rate: 0.3 mL/min.
o Injection Volume: 5 pL.
e Mass Spectrometry:
o lonization Mode: Electrospray lonization (ESI), positive mode.
o Scan Type: Multiple Reaction Monitoring (MRM).
o MRM Transitions:
» Linezolid: Precursor ion (Q1) m/z 338.2 - Product ion (Q3) m/z 296.2.
» (R)-Linezolid-d3: Precursor ion (Q1) m/z 341.2 - Product ion (Q3) m/z 299.2.

o Optimize instrument parameters such as declustering potential, collision energy, and
source temperature for maximum signal intensity.

Data Analysis

¢ Integrate the peak areas for both Linezolid and (R)-Linezolid-d3.

o Calculate the peak area ratio (Linezolid / (R)-Linezolid-d3).
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o Construct a calibration curve by plotting the peak area ratio against the concentration of the
calibration standards.

» Determine the concentration of Linezolid in unknown samples by interpolating their peak
area ratios from the calibration curve.

Visualizing the Experimental Workflow

The following diagrams illustrate the key processes involved in utilizing (R)-Linezolid-d3 for
guantitative analysis.

LC-MS/MS Analysis Data Processing

Calculate Peak Area Ratio
(Analytells)

Serum Sample
(Calibrator, QC, Unknown)

Click to download full resolution via product page

Caption: Workflow for quantitative analysis using (R)-Linezolid-d3 as an internal standard.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b196450?utm_src=pdf-body
https://www.benchchem.com/product/b196450?utm_src=pdf-body-img
https://www.benchchem.com/product/b196450?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b196450?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Sample Processing Logic

Add fixed amount of
(R)-Linezolid-d3 to all samples

Y

Precipitate proteins

Y

Separate supernatant

Instrumentpl Analysis

Inject into LC-MS/MS

Detect Analyte and IS
(MRM mode)

Quantification Logic

Measure Peak Areas

Calculate Area Ratio
(Analyte/IS)

Compare to Calibration Curve

Determine Analyte Concentration

Click to download full resolution via product page

Caption: Logical flow for internal standard-based quantification of Linezolid.
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Conclusion

(R)-Linezolid-d3 is a critical tool for the accurate and reliable quantification of Linezolid in
various research applications. The commercial availability from multiple suppliers provides
researchers with options to suit their specific needs regarding purity, quantity, and cost. The
experimental protocol outlined in this guide, based on established methodologies, offers a
robust starting point for developing and validating in-house assays. By employing (R)-
Linezolid-d3 as an internal standard, researchers can significantly enhance the quality and
reproducibility of their quantitative data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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